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Compound of Interest

Compound Name: Villosin C

Cat. No.: B600013

For Researchers, Scientists, and Drug Development Professionals

Introduction

Villosin C, a naturally occurring compound with the molecular formula C20H2406][1][2], has
garnered interest within the scientific community. Accurate and precise quantification of
Villosin C is essential for various stages of research and development, including
pharmacokinetic studies, formulation development, and quality control. These application notes
provide a comprehensive set of protocols for the robust quantification of Villosin C in various
matrices, leveraging established analytical techniques for peptide and small molecule analysis.
While certified reference standards for Villosin C may not be readily available, this document
outlines the procedures for establishing a well-characterized in-house reference standard.

Chemical Properties of Villosin C

Property Value Source
Molecular Formula C20H2406 [1][2]
Molecular Weight 360.41 g/mol [2]

CAS Number 160927-81-1 [2]

Experimental Workflow for Villosin C Quantification
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The overall workflow for the quantification of Villosin C is depicted in the following diagram.
This process begins with the careful preparation of the sample and analytical standards and
proceeds through instrumental analysis to final data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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